2-Propanol, 1-(triphenylmethoxy)-, (2S)-

• CAS No.: 85550-19-2
• Molecular Formula: C22H22O2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (2S)-1-trityloxypropan-2-ol
• InChI: InChI=1S/C22H22O2/c1-18(23)17-24-22(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,18,23H,17H2,1H3/t18-/m0/s1
• InChI Key: JODCGDLBQGFBTI-SFHVURJKSA-N
• Isomeric SMILES: C[C@@H](COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)O
• Canonical SMILES: CC(COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)O

Description

(2S)-1-(Triphenylmethoxy)-2-propanol (CAS: 123077-63-4) is a chiral secondary alcohol with the molecular formula C22H22O2 (MW: 318.41 g/mol). Its structure features a stereogenic center at the 2S position, a hydroxyl (-OH) group, and a bulky triphenylmethoxy (trityl) group. The trityl group serves as a protective moiety in organic synthesis, particularly for hydroxyl groups in nucleosides, carbohydrates, and glycerol derivatives, due to its stability under acidic conditions and ease of removal via mild acidolysis . The compound’s stereochemistry is critical for enantioselective reactions, such as the synthesis of phospholipids or glycoconjugates, where spatial arrangement dictates biological activity .

Comparison with Similar Compounds

Key Physical Properties (Calculated):

• Topological Polar Surface Area : 38.7 Ų (indicative of moderate polarity)
• logP (XLogP3) : ~11.7 (high lipophilicity due to aromatic trityl group)
• Hydrogen Bond Donors/Acceptors: 1 donor, 3 acceptors .

Structural Analogues with Varying Protecting Groups

Compound Name	CAS Number	Key Structural Features	Molecular Weight	logP	Applications	Reference
(2S)-1-(Benzyloxy)-3-(trityloxy)propan-2-ol	70259-44-8	Benzyloxy + trityloxy groups	398.47 g/mol	~10.2	Intermediate in glycobiology
(2S)-1-Hexadecyloxy-3-trityloxypropan-2-ol	96093-53-7	C16 alkyl chain + trityloxy group	558.83 g/mol	~11.7	Lipid analog synthesis
1-(Trityloxy)-3-methoxypropan-2-ol	69161-59-7	Methoxy + trityloxy groups	302.38 g/mol	~9.8	Solvent for polar aprotic reactions

Key Observations :

• Lipophilicity : The trityl group dominates logP values, making all derivatives highly hydrophobic. However, substituents like benzyloxy (logP ~10.2) marginally reduce lipophilicity compared to pure trityl derivatives (logP ~11.7) .
• Steric Effects : Bulky trityl groups hinder nucleophilic attack at the hydroxyl group, enhancing stability in basic conditions. In contrast, benzyloxy derivatives are more reactive due to smaller steric bulk .
• Solubility : Trityl-protected compounds exhibit poor aqueous solubility but are miscible with organic solvents (e.g., DCM, THF). Glycol ether analogs (e.g., tripropylene glycol methyl ether) show better water compatibility due to ether linkages .

Key Observations :

• Dipole Moments: Trityl derivatives have higher dipole moments (~3–4 D) due to aromatic electron withdrawal, influencing solvent reorganization dynamics. For example, 2-propanol derivatives restructure 30% faster in polar solvents than 1-propanol analogs .
• Thermal Stability : Trityl-protected alcohols (e.g., 96093-53-7) decompose above 250°C, while glycol ethers (e.g., 20324-33-8) have higher thermal stability (up to 300°C) .